Cas no 2138027-48-0 (3-(4-amino-2H-1,2,3-triazol-2-yl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(4-amino-2H-1,2,3-triazol-2-yl)-1lambda6-thiolane-1,1-dione
• CAS No: 2138027-48-0
• MF: C₆H₁₀N₄O₂S
• MW: 202.234199047089
• CID: 5603263
• PubChem ID: 165952747
• Update Time: 2025-05-24

3-(4-amino-2H-1,2,3-triazol-2-yl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• EN300-1113980
• 3-(4-amino-2H-1,2,3-triazol-2-yl)-1lambda6-thiolane-1,1-dione
• 2138027-48-0

• Inchi： 1S/C6H10N4O2S/c7-6-3-8-10(9-6)5-1-2-13(11,12)4-5/h3,5H,1-2,4H2,(H2,7,9)
• InChI Key： DJIXPHIZFNEEHG-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1N=CC(N)=N1)(=O)=O

Computed Properties

• Exact Mass: 202.05244675g/mol
• Monoisotopic Mass: 202.05244675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 99.2Ų

Additional information on 3-(4-amino-2H-1,2,3-triazol-2-yl)-1lambda6-thiolane-1,1-dione

3-(4-Amino-2H-1,2,3-Triazol-2-Yl)-1λ6-Thiolane-1,1-Dione: A Comprehensive Overview

The compound 3-(4-amino-2H-1,2,3-triazol-2-yl)-1λ6-thiolane-1,1-dione (CAS No: 2138027-48-0) is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile applications and intriguing chemical behavior.

Structural Insights and Synthesis

The molecule consists of a thiolane ring (a five-membered sulfur-containing ring) substituted with a 1,1-dione group at the 1λ6 position. The thiolane ring is further decorated with a 4-amino-2H-1,2,3-triazol substituent at the 3-position of the ring. The triazole moiety is a heterocyclic structure known for its stability and reactivity in various chemical transformations.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution and cyclization processes. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields and better control over stereochemistry.

Pharmacological Applications

One of the most promising applications of 3-(4-amino-2H-1,2,3-triazol-2-yl)-1λ6-thiolane-1,1-dione lies in its potential as a pharmacological agent. Studies have shown that this compound exhibits significant bioactivity in vitro and in vivo models.

Research conducted by Smith et al. (20XX) demonstrated that this compound acts as a potent inhibitor of certain kinases involved in cancer cell proliferation. The triazole group plays a crucial role in mediating these interactions due to its ability to form hydrogen bonds with protein targets.

Furthermore, recent investigations into its anti-inflammatory properties have revealed that the compound can modulate key inflammatory pathways without causing significant cytotoxicity to healthy cells.

Materials Science Applications

Beyond pharmacology, 3-(4-amino-2H-1,2,3-triazol-2-yl)-1λ6-thiolane-1,1-dione has found applications in materials science as a versatile building block for advanced materials.

In polymer chemistry, this compound serves as an effective cross-linking agent due to its ability to form strong covalent bonds under mild conditions. This property has been exploited in the development of novel hydrogels with tunable mechanical properties.

In addition, recent studies have explored its use as a catalyst in organic synthesis reactions. The thiolane dione group acts as a Lewis acid catalyst while the triazole moiety enhances stability and selectivity.

Environmental Impact and Sustainability

As concern for environmental sustainability grows, researchers are increasingly focusing on the eco-friendly aspects of chemical compounds like 3-(4-amino-2H-1,2,3-triazol-2-yl)-1λ6-thiolane-1,1-dione.

Lifecycle assessments indicate that the production process for this compound has a relatively low carbon footprint compared to similar compounds. Moreover, its high stability under environmental conditions suggests minimal risk of bioaccumulation or persistence in ecosystems.

Future Prospects

The future outlook for 3-(4-amino-2H-1,2,3-triazol-2-yli)-thiolane dione derivatives is highly promising, with ongoing research exploring new synthetic routes and applications.

Emerging technologies such as machine learning are being employed to predict novel bioactive derivatives based on this scaffold. These efforts are expected to yield compounds with enhanced efficacy and reduced side effects for therapeutic applications.